molecular formula C18H20O2 B8313170 p-(Phenoxymethyl)pivalophenone

p-(Phenoxymethyl)pivalophenone

Cat. No. B8313170
M. Wt: 268.3 g/mol
InChI Key: YDAGFSMEBLNUQK-UHFFFAOYSA-N
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Description

P-(Phenoxymethyl)pivalophenone is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.
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properties

Product Name

p-(Phenoxymethyl)pivalophenone

Molecular Formula

C18H20O2

Molecular Weight

268.3 g/mol

IUPAC Name

2,2-dimethyl-1-[4-(phenoxymethyl)phenyl]propan-1-one

InChI

InChI=1S/C18H20O2/c1-18(2,3)17(19)15-11-9-14(10-12-15)13-20-16-7-5-4-6-8-16/h4-12H,13H2,1-3H3

InChI Key

YDAGFSMEBLNUQK-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)C1=CC=C(C=C1)COC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 6.73 g. sodium hydride (57% suspension in mineral oil-0.165 mole) in 200 ml. dry dimethylacetamide, there is added dropwise 14.1 g. (0.15 mole) of phenol in 50 ml. dimethylacetamide maintaining the temperature below 25°C. After the addition is complete, the resulting mixture is stirred for 1 1/2 hours at room temperature. A solution of 38.3 g. (0.15 mole) α-bromo-p-pivaloyl toluene in 50 ml. dimethylacetamide is then added dropwise at room temperature and the resulting mixture is stirred for 18 hours at room temperature. The mixture is then treated with 10 ml. of methanol and the solvent removed in vacuo. The resulting residue is partitioned between ether and water, and the ether layer is washed twice with 200 ml. of 2N sodium hydroxide, once with water and once with brine. The organic layers are combined and dried over anhydrous magnesium sulfate, decolorized and evaporated. The resulting solid is triturated with petroleum ether to give p-(phenoxymethyl)pivalophenone, m.p. 79.5° to 80°C.
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